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Compound of Interest

Compound Name: 3-Pentyn-2-ol

Cat. No.: B3427290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling precautions

for 3-pentyn-2-ol, a key intermediate in various synthetic pathways. Adherence to stringent

safety protocols is paramount when working with this flammable and irritant compound. This

document outlines the known hazards, exposure controls, and emergency procedures to

ensure the safe and effective use of 3-pentyn-2-ol in a laboratory setting.

Physicochemical and Toxicological Profile
A thorough understanding of the inherent properties of 3-pentyn-2-ol is the foundation of its

safe handling. The following table summarizes key quantitative data.
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Property Value Reference

Molecular Formula C5H8O [1][2][3][4]

Molecular Weight 84.12 g/mol [1]

CAS Number 27301-54-8 [2][4]

Boiling Point 138-140 °C [5]

Density 0.900 g/mL at 20 °C [5]

Flash Point 54 °C (129.2 °F) - closed cup [5]

Refractive Index n20/D 1.448 [5]

GHS Hazard Classification and Statements
3-Pentyn-2-ol is classified as a hazardous substance under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). The following pictograms, signal word, and

hazard statements summarize the risks associated with this chemical.[1]

Pictograms:

Flame: Flammable liquid

Exclamation Mark: Skin and eye irritant, may cause respiratory irritation

Signal Word: Warning[1][5]

Hazard Statements:[1][5]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Safe Handling and Storage Protocols
The following protocols are based on established best practices for handling flammable and

irritant chemicals.

Engineering Controls
Ventilation: All work with 3-pentyn-2-ol should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Explosion-Proof Equipment: Use only explosion-proof electrical and lighting equipment in

areas where 3-pentyn-2-ol is handled or stored.[6][7]

Grounding and Bonding: Ground and bond containers when transferring the material to

prevent static discharge.[6][7]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following PPE is

recommended when handling 3-pentyn-2-ol:

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect

against splashes.[5][8][9]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[9] Always

inspect gloves for integrity before use and replace them immediately if contaminated or

damaged.

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.[8]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

respirator with an appropriate organic vapor cartridge is necessary.[8][10]
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Footwear: Closed-toe, chemical-resistant shoes must be worn.[8][10]

Storage
Flammable Liquids Cabinet: Store 3-pentyn-2-ol in a designated flammable liquids storage

cabinet.

Temperature: Store in a cool, dry, well-ventilated area away from heat, sparks, and open

flames.[6][7] The recommended storage temperature is 2-8°C.[5]

Incompatible Materials: Segregate from strong oxidizing agents, acids, and bases.

Container Integrity: Keep containers tightly closed when not in use.[6][7]

Emergency Procedures
In the event of an emergency, follow these procedures and always seek medical attention if

exposed.

Spill Response
Experimental Protocol: Small Spill Clean-up

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure adequate ventilation.

Eliminate Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.

Don PPE: Wear the appropriate personal protective equipment as outlined above.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or earth.[6] Do not use combustible materials like paper towels to absorb

the spill.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

labeled, sealable container for hazardous waste disposal.[6][7]
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Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[7]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration. Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-pentyn-2-ol
from procurement to disposal.
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Handling & Use
- Use non-sparking tools
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Post-Experiment
- Decontaminate workspace

- Return to storage

Waste Disposal
- Collect in labeled, sealed container

- Dispose as hazardous waste
Spill Event Exposure Event

Spill Response Protocol First Aid Measures
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Caption: Logical workflow for the safe handling of 3-pentyn-2-ol.

Conclusion
While 3-pentyn-2-ol is a valuable reagent, its hazardous properties necessitate careful and

informed handling. By implementing the engineering controls, personal protective equipment,
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and procedures outlined in this guide, researchers can mitigate the risks associated with its

use. A proactive approach to safety is essential for protecting laboratory personnel and the

surrounding environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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